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Introduction

MAZ51 is a potent and selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3
(VEGFR-3) tyrosine kinase.[1][2] It is an indolinone compound that effectively blocks the
activation of VEGFR-3 induced by its ligands, VEGF-C and VEGF-D.[2][3] This inhibitory action
makes MAZ51 a valuable tool for studying lymphangiogenesis and its role in pathological
processes such as tumor metastasis. Accurate preparation of a stable, concentrated stock
solution is the first critical step for reliable and reproducible experimental results. Dimethyl
sulfoxide (DMSO) is the most common solvent for MAZ51. This document provides a detailed
protocol for the preparation, storage, and handling of MAZ51 stock solutions in DMSO.

Mechanism of Action: VEGFR-3 Signaling Pathway

MAZ51 primarily targets VEGFR-3, a receptor tyrosine kinase expressed almost exclusively on
lymphatic endothelial cells. Upon binding of its ligands (VEGF-C, VEGF-D), VEGFR-3
dimerizes and autophosphorylates, initiating downstream signaling cascades that promote
lymphangiogenesis. MAZ51 acts as an ATP-competitive inhibitor, preventing this
autophosphorylation and blocking the signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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